Cas no 66019-20-3 (Trisodium;[2-[(1,8-dioxido-3,6-disulfonaphthalen-2-yl)diazenyl]phenyl]-hydroxyarsinate)

• Product Name: Trisodium;[2-[(1,8-dioxido-3,6-disulfonaphthalen-2-yl)diazenyl]phenyl]-hydroxyarsinate
• CAS No: 66019-20-3
• MF: C₁₆H₁₀AsN₂Na₃O₁₁S₂
• MW: 614.278315067291
• CID: 511015
• PubChem ID: 2723811
• Update Time: 2025-04-19

Trisodium;[2-[(1,8-dioxido-3,6-disulfonaphthalen-2-yl)diazenyl]phenyl]-hydroxyarsinate Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-[2-(2-arsonoylphenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1:3)
• 2,7-Naphthalenedisulfonicacid, 3-[2-(2-arsonoylphenyl)diazenyl]-4,5-dihydroxy-, sodium salt (1...
• ARSENAZO I
• ARSENAZO I TRISODIUM SALT
• 2-(2-Arsonophenylazo)chroMotropic acid
• 2-(o-Arsenophenylazo)-1,8-dihydroxynaphthalene-3,6-disulfonic acid sodiuM salt
• ARSENAZO I,INDICATOR GRADE
• Arsenazo trisodium salt
• Einecs 266-069-6
• Neothorin trisodium salt
• Uranon
• Trisodium 3-[(o-arsonatophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonate
• Trisodium;[2-[(1,8-dioxido-3,6-disulfonaphthalen-2-yl)diazenyl]phenyl]-hydroxyarsinate
• D89681
• sodium (E)-3-((2-(hydrogenarsonato)phenyl)diazenyl)-4,5-dihydroxynaphthalene-2,7-disulfonate
• AKOS015902816
• trisodium;4,5-dihydroxy-3-[[2-[hydroxy(oxido)arsoryl]phenyl]diazenyl]naphthalene-2,7-disulfonate
• ARSENAZO I 3-HYDRATE
• 66019-20-3
• Arsenazo I hydrate

• MDL： MFCD00066725
• Inchi： 1S/C16H13AsN2O11S2.3Na/c20-12-7-9(31(25,26)27)5-8-6-13(32(28,29)30)15(16(21)14(8)12)19-18-11-4-2-1-3-10(11)17(22,23)24;;;/h1-7,20-21H,(H2,22,23,24)(H,25,26,27)(H,28,29,30);;;/q;3*+1/p-3/b19-18+;;;
• InChI Key： NBVFGAJJMPGDDH-HRBIVCMLSA-K
• SMILES： [As](C1C=CC=CC=1/N=N/C1=C(C2C(=CC(=CC=2C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])O)O)(=O)([O-])O.[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 613.86400
• Monoisotopic Mass: 613.864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 969
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 257

Experimental Properties

• Color/Form: Reddish brown powder
• Density: No data available
• Melting Point: 171-175 C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 256.70000
• LogP: 3.41620
• Solubility: Not available
• Sensitiveness: Sensitive to humidity

Trisodium;[2-[(1,8-dioxido-3,6-disulfonaphthalen-2-yl)diazenyl]phenyl]-hydroxyarsinate Security Information

• Signal Word：dangerous
• Hazard Statement： H301+H331+H410
• Warning Statement： P261+P264+P270+P271+P273+P301+P310+P330+P304+P340+P311+P391+P403+P233+P405+P501
• Hazard Category Code： 20/21/22-36/37/38-50/53-23/25
• Safety Instruction： S28-S45-S60-S61
• Hazardous Material Identification：
• Risk Phrases：R23/25; R50/53
• Safety Term：S20/21;S28;S45;S60;S61
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates